Cas no 2172044-56-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpentanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpentanoic acid
• CAS No: 2172044-56-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5992368
• PubChem ID: 165493270
• Update Time: 2025-06-15

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpentanoic acid
• EN300-1489769
• 2172044-56-1
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-14-26(4,23(30)31)27-22(29)15-25(2,3)28-24(32)33-16-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21H,5,14-16H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： NVTOUUGMPULMBC-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NC(C(=O)O)(C)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpentanoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpentanoic acid (CAS No. 2172044-56-1)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpentanoic acid (CAS No. 2172044-56-1) is a specialized peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in drug discovery and bioconjugation applications, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the interest in peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. The Fmoc-protected amino acid moiety in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpentanoic acid ensures efficient coupling reactions during peptide assembly, a topic frequently queried in scientific forums and academic databases. This compound’s relevance extends to proteomics and biomarker studies, where researchers explore its potential in post-translational modifications and enzyme-substrate interactions.

The synthesis and application of CAS No. 2172044-56-1 are often discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly protocols, scientists are optimizing its production to minimize waste and energy consumption. Searches for Fmoc deprotection methods and peptide purification techniques often highlight this compound’s versatility, making it a staple in high-throughput screening and combinatorial chemistry.

Another trending topic linked to this compound is its role in nanotechnology and drug delivery systems. The Fmoc group’s hydrophobic properties enable the design of self-assembling peptides, a hot area in material science. Queries about peptide hydrogels and bioactive scaffolds often reference derivatives like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpentanoic acid, underscoring its cross-disciplinary importance.

From a commercial perspective, suppliers and manufacturers of CAS No. 2172044-56-1 cater to the life sciences and biotech industries, where demand is fueled by personalized medicine initiatives. The compound’s MSDS, storage conditions, and handling guidelines are frequently searched, reflecting the need for safe laboratory practices. Additionally, its NMR and HPLC data are critical for quality control, a concern for both academic and industrial users.

In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpentanoic acid (CAS No. 2172044-56-1) is a pivotal tool in modern chemical biology and medicinal chemistry. Its applications span from therapeutic development to advanced materials, resonating with current trends in AI-driven drug design and biodegradable nanomaterials. As research progresses, this compound will likely remain at the forefront of innovative scientific solutions.